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Compound of Interest

Compound Name: Nickel silicate

Cat. No.: B1633636 Get Quote

This document provides detailed application notes and a comprehensive protocol for the

synthesis of nickel silicate nanoparticles, specifically focusing on nickel phyllosilicate

(Ni₃Si₂(O)₅(OH)₄), via a hydrothermal method. These protocols are intended for researchers,

scientists, and professionals in drug development and related fields who require tailored

nanomaterials.

Introduction
Nickel silicate nanoparticles, particularly in their phyllosilicate form, are of significant interest

due to their unique nanotubular or nanosheet morphologies, high surface area, and potential

applications in catalysis, energy storage, and as drug delivery vectors. The hydrothermal

synthesis route offers a robust and scalable method for producing these nanoparticles with

controlled morphology and crystallinity. This method involves the reaction of nickel and silicon

precursors in an aqueous solution under elevated temperature and pressure in a sealed vessel

(autoclave). The key to controlling the final product's characteristics lies in the precise

manipulation of experimental parameters such as the Ni/Si molar ratio, pH (often alkaline),

temperature, and reaction duration.

Experimental Protocols
This section outlines a detailed methodology for the hydrothermal synthesis of nickel silicate
nanoparticles, compiled from established research.
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Materials and Equipment
Nickel Precursor: Nickel chloride hexahydrate (NiCl₂·6H₂O)

Silicon Precursor: Sodium silicate solution or fumed silica (SiO₂)

Alkaline Medium: Sodium hydroxide (NaOH)

Solvent: Deionized water

Teflon-lined stainless-steel autoclave

Magnetic stirrer with heating plate

Centrifuge

Oven for drying

Mortar and pestle

Synthesis Procedure
Precursor Solution Preparation:

Prepare an aqueous solution of the nickel precursor (e.g., NiCl₂·6H₂O).

Prepare a separate aqueous solution of the silicon precursor (e.g., sodium silicate).

The molar ratio of Ni to Si is a critical parameter and should be carefully controlled. A Ni/Si

ratio of 1.5 has been shown to be ideal for the formation of pure nickel silicate
nanotubes.[1][2]

Mixing and pH Adjustment:

Slowly add the silicon precursor solution to the nickel precursor solution under vigorous

stirring.

Adjust the pH of the resulting suspension to a desired alkaline level using a sodium

hydroxide (NaOH) solution. The concentration of NaOH can influence the aspect ratio of
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the resulting nanoparticles.[1][2]

Hydrothermal Treatment:

Transfer the final suspension into a Teflon-lined stainless-steel autoclave.

Seal the autoclave and place it in an oven preheated to the reaction temperature, typically

around 195-200°C.[1][2][3]

Maintain the temperature for a specified reaction time. This can range from a few hours to

several days, depending on the desired crystallinity and morphology.

Product Recovery and Purification:

After the hydrothermal treatment, allow the autoclave to cool down to room temperature

naturally.

Collect the precipitate by centrifugation.

Wash the collected product multiple times with deionized water and ethanol to remove any

unreacted precursors and byproducts.

Dry the purified product in an oven at a moderate temperature (e.g., 60-80°C) overnight.

Post-Synthesis Characterization:

The synthesized nickel silicate nanoparticles can be characterized using various

techniques, including:

X-ray Diffraction (XRD) to determine the crystal structure and phase purity.

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) to

observe the morphology, size, and dimensions of the nanoparticles.

Fourier-Transform Infrared (FTIR) Spectroscopy to identify the chemical bonds present.

Quantitative Data Summary
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The following table summarizes key experimental parameters and resulting nanoparticle

characteristics from the literature for the hydrothermal synthesis of nickel silicate.

Ni/Si
Molar
Ratio

NaOH
Concent
ration
(wt%)

Temper
ature
(°C)

Reactio
n Time
(h)

Resultin
g
Morphol
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Inner
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Length
(nm)

Referen
ce

1.5 2-10 195
Not

Specified

Multiwall

ed

nanotube

s

10 90-300 [1][2]

< 1.5
Not

Specified
195
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Small

nanoshe

ets

N/A N/A [1][2]

> 1.5
Not

Specified
195

Not

Specified

Nanotub

es and β-

Ni(OH)₂

nanoshe

ets

N/A N/A [1][2]

Diagrams
Experimental Workflow
The following diagram illustrates the step-by-step workflow for the hydrothermal synthesis of

nickel silicate nanoparticles.
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Caption: Workflow for hydrothermal synthesis of nickel silicate nanoparticles.
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Logical Relationships of Synthesis Parameters
This diagram illustrates the influence of key synthesis parameters on the final product

characteristics.
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Caption: Influence of synthesis parameters on nanoparticle properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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